Cas no 1256790-32-5 (2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide)

• Product Name: 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide
• CAS No: 1256790-32-5
• MF: C₈H₈ClFN₂O₂
• MW: 218.612724304199
• CID: 6792749
• PubChem ID: 129958280
• Update Time: 2025-11-01

2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide
• 1256790-32-5
• MFCD18257922

• Inchi： 1S/C8H8ClFN2O2/c1-12(14-2)8(13)5-3-4-11-7(9)6(5)10/h3-4H,1-2H3
• InChI Key： WNGHYVIIKFRVQH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)C(N(C)OC)=O)F

Computed Properties

• Exact Mass: 218.0258334g/mol
• Monoisotopic Mass: 218.0258334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide

2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide (CAS No. 1256790-32-5): An Overview

2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide (CAS No. 1256790-32-5) is a versatile compound with significant potential in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique chemical structure, has garnered attention for its diverse applications and promising properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide.

The chemical structure of 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide is composed of a pyridine ring substituted with a chlorine atom at the 2-position, a fluorine atom at the 3-position, and an N-methoxy-N-methylamino group at the 4-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it a valuable candidate for various applications.

The synthesis of 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide has been extensively studied in recent years. One common approach involves the reaction of 2-chloro-3-fluoropyridine with methoxymethylamine in the presence of a suitable catalyst. This method provides high yields and excellent purity, making it suitable for large-scale production. Another synthetic route involves the sequential functionalization of pyridine derivatives through halogenation, fluorination, and N-substitution reactions. These methods have been optimized to minimize side reactions and improve overall efficiency.

In terms of biological activity, 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide has shown promising results in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various metabolic pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide has exhibited potent antifungal properties against a range of fungal pathogens, making it a valuable candidate for agricultural applications.

The pharmacological profile of 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide has also been investigated in preclinical studies. Animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties. These characteristics are crucial for its potential use as a therapeutic agent in both human and veterinary medicine. Furthermore, toxicity studies have indicated that 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide has attracted considerable interest due to its unique combination of structural features and biological activities. Researchers are actively exploring its potential as a lead compound for the development of novel drugs targeting various diseases. For example, ongoing clinical trials are evaluating its efficacy in treating fungal infections and certain types of cancer.

Beyond its pharmaceutical applications, 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide has also found use in agrochemicals. Its antifungal properties make it an effective fungicide for protecting crops against fungal diseases. Field trials have shown that it provides excellent control over a wide range of fungal pathogens while maintaining low toxicity to non-target organisms. This makes it an environmentally friendly alternative to conventional fungicides.

In conclusion, 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide (CAS No. 1256790-32-5) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemicals. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, 2-Chloro-3-fluoro-N-methoxy-N-methylisonicotinamide is poised to play an increasingly important role in advancing human health and agricultural productivity.